Cas no 1183-35-3 (Dihydroouabain)

Dihydroouabain Properties

Names and Identifiers

• Cardanolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-1,5,11,14,19-pentahydroxy-,(1b,3b,5b,11a,20x)-
• DIHYDROOUABAIN
• DIHYDROOUABAIN(RG)
• DIHYDRO-G-STROPHANTHIN
• dihydro-g-strophathin
• Dihydro-g-strophatin
• dihydro-ouabain
• dihydroouabin
• Q27224932
• 4-[(1R,3S,5S,8R,9S,10R,11R,13R,14S,17R)-1,5,11,14-tetrahydroxy-10-(hydroxymethyl)-13-methyl-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]oxolan-2-one
• HMS2233P07
• 1183-35-3
• MLS000069775
• SMR000058659
• CHEBI:131146
• 4-[(1R,3S,5S,8R,9S,10R,11R,13R,14S,17R)-1,5,11,14-tetrahydroxy-10-(hydroxymethyl)-13-methyl-3-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-2-oxanyl]oxy]-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxolanone
• REGID_for_CID_6852401
• MFCD00049227
• Opera_ID_1180
• CHEMBL1581197
• MLS002153278
• +Expand

• MDL： MFCD00049227
• InChIKey： ZTFGOPUOTATSAL-BQVXSABKSA-N
• Inchi： InChI=1S/C29H46O12/c1-13-22(34)23(35)24(36)25(40-13)41-15-8-19(32)28(12-30)21-17(3-5-27(28,37)9-15)29(38)6-4-16(14-7-20(33)39-11-14)26(29,2)10-18(21)31/h13-19,21-25,30-32,34-38H,3-12H2,1-2H3/t13?,14?,15-,16?,17?,18?,19+,21?,22-,23?,24?,25+,26+,27-,28-,29-/m0/s1
• SMILES： O=C1OCC(C2CC[C@@]3(C4CC[C@]5(O)C[C@H](C[C@@H](O)[C@@]5(CO)C4C(C[C@]23C)O)O[C@H]2OC(C)[C@H](O)C(O)C2O)O)C1

Computed Properties

• Exact Mass: 586.29900
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 4
• Monoisotopic Mass: 586.299
• Heavy Atom Count: 41
• Complexity: 1030
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.2
• Topological Polar Surface Area: 207A^2

Experimental Properties

• LogP: -1.43510
• PSA: 206.60000
• Refractive Index: 1.641
• Boiling Point: 827.7 °C at 760 mmHg
• Flash Point: 268.5 °C
• Density: 1.49